Cas no 252990-05-9 (1-tert-butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate)

• Product Name: 1-tert-butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate
• CAS No: 252990-05-9
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• MDL: MFCD07366808
• CID: 67251
• PubChem ID: 7009916
• Update Time: 2025-10-28

1-tert-butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl (R)-1-Boc-piperazine-2-carboxylate
• Piperazine-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester
• (R)-1-N-Boc-piperazine-2-carboxylic acid methyl ester
• 1-(tert-butyl) 2-methyl (R)-piperazine-1,2-dicarboxylate
• 1-O-tert-butyl 2-O-methyl (2R)-piperazine-1,2-dicarboxylate
• (r)-1-tert-butyl 2-methyl piperazine-1,2-dicarboxylate
• (R)-N-Boc-piperazine-2-carboxylic acid methyl ester
• (R)-Piperazine-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester
• 1-tert-butyl 2-methyl-(2R)-piperazine-1,2-dicarboxylate
• methyl 1-N-Boc-(R)-(+)-piperazine-2-carboxylate
• 1-TERT-BUTYL 2-METHYL (2R)-PIPERAZINE-1,2-DICARBOXYLATE
• PubChem18319
• BBL101381
• STL555177
• [(2-n-boc)piperazin
• AKOS015897820
• [(2-n-boc)piperazine(2r)cooh]-ome
• Q-102948
• 1-tert-butyl 2-methyl(2R)-piperazine-1,2-dicarboxylate
• AKOS005258544
• BRXKHIPPSTYCKO-MRVPVSSYSA-N
• AC-2195
• CS-D0135
• MFCD04115327
• Methyl (R)-1-N-Boc-piperazine-2-carboxylate
• (R)-1-tert-butyl 2-methyl piperazine-1,2-dicarboxylate;Methyl (R)-1-Boc-piperazine-2-carboxylate
• DTXSID80426587
• A5117
• SCHEMBL6350612
• AS-18235
• 252990-05-9
• 1-tert-butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate

• MDL： MFCD07366808
• Inchi： 1S/C11H20N2O4/c1-11(2,3)17-10(15)13-6-5-12-7-8(13)9(14)16-4/h8,12H,5-7H2,1-4H3/t8-/m1/s1
• InChI Key： BRXKHIPPSTYCKO-MRVPVSSYSA-N
• SMILES： O(C(N1CCNC[C@@H]1C(=O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 244.14200
• Monoisotopic Mass: 244.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9
• XLogP3: 0.4

Experimental Properties

• Color/Form: Colorless to Yellow Solid
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 321.3°C at 760 mmHg
• Flash Point: 148.1℃
• Refractive Index: 1.471
• PSA: 67.87000
• LogP: 0.63500
• Vapor Pressure: No data available

1-tert-butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate Security Information

• Signal Word：Danger
• Hazard Statement： H315-H319-H335
• Warning Statement： P280;P305+P351+P338
• Safety Instruction： H315 (100%) H319 (100%) H335 (100%)
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1-tert-butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate

Recent Advances in the Study of 1-tert-butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate (CAS: 252990-05-9)

The compound 1-tert-butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate (CAS: 252990-05-9) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This chiral piperazine derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of protease inhibitors and other therapeutic agents. Recent studies have focused on optimizing its synthetic routes, exploring its applications in drug discovery, and investigating its potential as a building block for more complex pharmaceutical compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated an improved synthetic protocol for 252990-05-9 with enhanced enantioselectivity and yield. The team developed a novel catalytic system using chiral palladium complexes that achieved >99% ee at reduced reaction temperatures. This advancement addresses previous challenges in large-scale production while maintaining the compound's high purity standards required for pharmaceutical applications.

Pharmacological investigations have revealed promising applications of 1-tert-butyl 2-methyl (2R)-piperazine-1,2-dicarboxylate derivatives in targeting viral proteases. A recent Nature Communications paper (2024) described its incorporation into novel HIV-1 protease inhibitors, showing improved metabolic stability compared to previous generations of drugs. The tert-butyl and methyl ester protecting groups in this compound were found to play crucial roles in the inhibitors' binding affinity and selectivity.

Structural studies utilizing X-ray crystallography and NMR spectroscopy have provided new insights into the conformational preferences of this piperazine derivative. Research published in ACS Chemical Biology (2023) demonstrated how the specific stereochemistry at the 2-position influences molecular recognition properties, explaining its widespread utility as a scaffold in medicinal chemistry programs targeting G-protein coupled receptors.

Current challenges in the field include developing more sustainable synthetic routes and expanding the compound's applications beyond its current scope. Several pharmaceutical companies have included 252990-05-9 in their development pipelines, particularly for central nervous system disorders where the rigid piperazine core offers advantages in blood-brain barrier penetration. Future research directions may focus on exploring its potential in PROTACs (proteolysis targeting chimeras) and other emerging therapeutic modalities.